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Compound of Interest

Compound Name: LIH383

Cat. No.: B15135107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
LIH383 is a potent and selective octapeptide agonist for the atypical chemokine receptor 3

(ACKR3), also known as CXCR7.[1][2] Developed by the Luxembourg Institute of Health (LIH),

this molecule plays a crucial role in modulating the endogenous opioid system.[3][4][5] LIH383
binds to ACKR3, preventing it from sequestering endogenous opioid peptides like enkephalins

and dynorphins.[4][6] This action increases the availability of these peptides to bind to classical

opioid receptors, thereby potentiating their natural analgesic and antidepressant effects.[4][5]

These characteristics make LIH383 a promising candidate for the development of novel

therapeutics for pain, depression, and potentially even some forms of cancer.[3][4][5]

This document provides detailed application notes and protocols for the formulation of LIH383
for administration in animal models, a critical step in preclinical research and development.

Physicochemical Properties of LIH383
A summary of the key physicochemical properties of LIH383 is presented in Table 1. This

information is essential for developing an appropriate formulation strategy.
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Property Value Reference

Molecular Formula C45H72N16O8S [1]

Molar Mass 997.24 g/mol [1]

Peptide Type Octapeptide [1]

Receptor Target
Atypical Chemokine Receptor

3 (ACKR3/CXCR7)
[1][2]

Activity
Agonist (EC50 = 0.61 nM for β-

arrestin recruitment)
[2][6]

Solubility Soluble in aqueous buffer [7]

Signaling Pathway of LIH383
The mechanism of action of LIH383 involves the modulation of the endogenous opioid system

through its interaction with ACKR3. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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